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Compound of Interest

Compound Name: ML267

Cat. No.: B15567467 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ML267 is a potent and selective inhibitor of bacterial phosphopantetheinyl transferases

(PPTases), with a primary target of Sfp-PPTase, exhibiting an IC50 of 0.29 μM.[1] It also shows

inhibitory activity against AcpS-PPTase with an IC50 of 8.1 μM.[1] PPTases are essential

enzymes in bacteria, responsible for the post-translational modification of carrier proteins

involved in the biosynthesis of fatty acids and various secondary metabolites, including

virulence factors.[2][3][4] By inhibiting these enzymes, ML267 disrupts critical metabolic

pathways, leading to bactericidal effects, particularly against Gram-positive bacteria such as

Bacillus subtilis and methicillin-resistant Staphylococcus aureus (MRSA).[2][3][4] This

application note provides detailed protocols for determining the effective concentration of

ML267 in liquid culture, including antibacterial susceptibility testing and cytotoxicity

assessment, to aid in the evaluation of its therapeutic potential.

Mechanism of Action of ML267
ML267 acts by inhibiting the Sfp-type phosphopantetheinyl transferase (Sfp-PPTase). This

enzyme catalyzes the transfer of a 4'-phosphopantetheinyl (Ppant) group from coenzyme A

(CoA) to a conserved serine residue on acyl carrier proteins (ACPs) or peptidyl carrier proteins

(PCPs). This post-translational modification is essential for the activation of polyketide

synthases (PKS) and non-ribosomal peptide synthetases (NRPS), which are crucial for the
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production of various secondary metabolites and fatty acids necessary for bacterial survival

and virulence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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